Cas no 73428-45-2 (4,5-Dimethylpyridazine-3,6-diol)

• Product Name: 4,5-Dimethylpyridazine-3,6-diol
• CAS No: 73428-45-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 562138
• PubChem ID: 242280
• Update Time: 2025-10-29

4,5-Dimethylpyridazine-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinyloxy,1,6-dihydro-4,5-dimethyl-6-oxo- (9CI)
• 4,5-DIMETHYLPYRIDAZINE-3,6-DIOL
• 3-Pyridazinyloxy, 1,6-dihydro-4,5-dimethyl-6-oxo-
• NSC-50756
• 4 pound not5-Dimethylpyridazine-3 pound not6-diol
• Z1117897095
• QLFHLLQTPRTMLL-UHFFFAOYSA-N
• SY016817
• dimethylpyridazine-3,6-diol
• FT-0617206
• 3,6-Dihydroxy-4,5-dimethylpyridazine, 3,6-Dihydroxy-4,5-dimethyl-1,2-diazine
• CS-0149593
• 3,6-Dihydroxy-4,5-dimethylpyridazine
• 4,5-Dimethyl-pyridazine-3,6-diol
• 4,5-dimethyl-1,2-dihydro-pyridazine-3,6-dione
• MFCD00067744
• 4,5-dimethyl-1,2-dihydropyridazine-3,6-dione
• 73428-45-2
• SCHEMBL1188495
• ethyl 1-butylpyrrolidine-2-carboxylate
• AC-5175
• NSC50756
• AKOS015918473
• 5754-17-6
• PS-4166
• AMY9054
• EN300-69700
• A831483
• 3,6-Pyridazinedione, 1,2-dihydro-4,5-dimethyl-
• DTXSID10973074
• AKOS015842323
• SCHEMBL1827907
• 4,5-Dimethylpyridazine-3,6-diol

• Inchi： 1S/C6H8N2O2/c1-3-4(2)6(10)8-7-5(3)9/h1-2H3,(H,7,9)(H,8,10)
• InChI Key： QLFHLLQTPRTMLL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(NN1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4,5-Dimethylpyridazine-3,6-diol

4,5-Dimethylpyridazine-3,6-diol (CAS No. 73428-45-2): Properties, Applications, and Emerging Trends

4,5-Dimethylpyridazine-3,6-diol (CAS No. 73428-45-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This dimethyl-substituted pyridazine derivative exhibits unique chemical properties that make it valuable for various industrial applications. With the molecular formula C6H8N2O2, this compound features a six-membered aromatic ring containing two nitrogen atoms at adjacent positions (1,2-diazine), which contributes to its distinctive reactivity profile.

The growing interest in nitrogen-containing heterocycles like 4,5-dimethylpyridazine-3,6-diol stems from their versatility in drug discovery and material science. Recent studies highlight its potential as a building block for developing novel pharmaceutical intermediates, particularly in the design of kinase inhibitors and antimicrobial agents. The compound's hydrogen bond donor/acceptor capabilities make it particularly interesting for molecular recognition applications, aligning with current trends in supramolecular chemistry and drug design.

From a synthetic chemistry perspective, 4,5-dimethylpyridazine-3,6-diol serves as a valuable precursor for more complex pyridazine derivatives. Its diol functionality allows for various chemical modifications, including etherification, esterification, and coordination chemistry applications. Researchers are particularly interested in its potential for creating metal-organic frameworks (MOFs), which are currently a hot topic in materials science for gas storage and separation technologies.

The compound's physicochemical properties have been extensively studied. 4,5-Dimethylpyridazine-3,6-diol typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its melting point ranges between 210-215°C, and it demonstrates moderate stability under standard conditions. These characteristics make it suitable for various laboratory-scale applications and industrial processes where controlled reactivity is required.

In the pharmaceutical sector, derivatives of 4,5-dimethylpyridazine-3,6-diol are being explored for their potential biological activities. Recent patent literature suggests applications in developing anti-inflammatory compounds and central nervous system (CNS) agents. The compound's structural features allow for interactions with various biological targets, making it a promising scaffold for medicinal chemistry programs focused on neurological disorders and metabolic diseases.

The agrochemical industry has also shown interest in pyridazine-based compounds like 4,5-dimethylpyridazine-3,6-diol. Research indicates potential applications in developing new-generation plant growth regulators and herbicide safeners. The compound's ability to modulate plant hormone pathways makes it particularly relevant as agriculture seeks more sustainable solutions to enhance crop productivity.

From an analytical chemistry standpoint, 4,5-dimethylpyridazine-3,6-diol can be characterized using standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters typically include purity assessment by chromatographic methods and confirmation of structural identity through spectral analysis. These analytical protocols ensure batch-to-batch consistency for research and development purposes.

The commercial availability of 4,5-dimethylpyridazine-3,6-diol has increased in recent years to meet growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound in various packaging options ranging from gram-scale quantities for laboratory use to kilogram quantities for industrial applications. Proper storage recommendations include keeping the material in a cool, dry place protected from light to maintain stability.

Environmental and safety considerations for handling 4,5-dimethylpyridazine-3,6-diol follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended when working with the material. Disposal should comply with local regulations for organic chemical waste, reflecting the growing emphasis on green chemistry principles in research and industry.

Future research directions for 4,5-dimethylpyridazine-3,6-diol include exploring its potential in catalysis and materials science applications. The compound's ability to coordinate with metal ions suggests possible uses in homogeneous catalysis systems. Additionally, its aromatic structure and functional groups make it a candidate for developing novel organic electronic materials, particularly in the context of emerging technologies like organic photovoltaics and light-emitting diodes.

In conclusion, 4,5-dimethylpyridazine-3,6-diol (CAS No. 73428-45-2) represents an important building block in modern chemical research with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovation in drug discovery, agricultural chemistry, and advanced materials development. As research into heterocyclic compounds advances, this compound is likely to play an increasingly significant role in addressing current challenges in healthcare, sustainable agriculture, and green technology.